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Compound of Interest

Compound Name: Cresol Red sodium salt

Cat. No.: B14786908

Technical Support Center: Cresol Red Titrations

Welcome to the technical support center for improving the accuracy of titrations using Cresol
Red. This resource is designed for researchers, scientists, and drug development professionals
to address common challenges and provide clear guidance for precise and reliable
experimental results.

Frequently Asked Questions (FAQSs)

Q1: What is Cresol Red and why is it used in titrations?

Al: Cresol Red is a synthetic organic compound belonging to the sulfonphthalein family of
dyes.[1][2] It is used as a pH indicator in acid-base titrations because it changes color in
response to changes in pH, allowing for the visual determination of the titration's endpoint.[3][4]
Its distinct color transitions make it a valuable tool in various scientific disciplines.[2][5]

Q2: What are the pH ranges and corresponding color changes for Cresol Red?

A2: Cresol Red has two distinct pH transition ranges. The first occurs in strongly acidic
conditions (pH 0.2-1.8), changing from red to yellow.[2][6][7] The second, more commonly used
range for titrations, is from pH 7.2 to 8.8, where it transitions from yellow to a reddish-purple or
violet color.[1][3][6][8]

Q3: For which types of titrations is Cresol Red a suitable indicator?
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A3: Cresol Red is particularly useful for titrations where the equivalence point falls within a
neutral to slightly alkaline pH range (7.2-8.8).[3][5] This makes it suitable for titrations involving
weak acids and strong bases, or weak bases and strong acids.[5][9]

Q4: How does the purity of Cresol Red affect titration accuracy?

A4: The purity of Cresol Red is critical for accurate results. Impurities can lead to a broader pH
transition range, a shift in the pH at which the color change occurs, or introduce unwanted
coloration, all of which can result in inaccurate endpoint determination.[1] Using high-purity
Cresol Red is essential for ensuring that the observed color changes are solely due to the pH
of the solution.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during titrations with Cresol Red, helping
you to identify and resolve them effectively.

Issue 1: Indistinct or Gradual Color Change at the
Endpoint

Q: Why is the color change of the Cresol Red indicator at the endpoint not sharp and difficult to
determine?

A: This can be due to several factors:

¢ Incorrect Titration Type: Cresol Red is most effective when the pH at the equivalence point of
your titration falls within its 7.2-8.8 transition range.[3][10] If the equivalence point is outside
this range, the color change will be gradual.

» Highly Colored or Turbid Solution: The sample solution's own color or turbidity can mask the
indicator's color change, making it difficult to interpret.[3]

e |[ndicator Concentration: An incorrect concentration of the Cresol Red indicator solution can
lead to a less distinct color change.

» Slow Titrant Addition: While adding titrant dropwise near the endpoint is crucial, an overly
slow addition can make the gradual color shift harder to pinpoint.[11]
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Issue 2: Endpoint Appears Too Early or Too Late

Q: My titration results are consistently inaccurate, suggesting the endpoint is being reached
prematurely or is overshot. What could be the cause?

A: Inaccurate endpoint determination is a common issue with several potential causes:

Improper Indicator Choice: Ensure the expected equivalence point of your specific acid-base
reaction aligns with Cresol Red's pH transition range of 7.2-8.8.[10][12] A mismatch will lead

toa systematic error.

 Titrant Concentration Errors: The concentration of your titrant may not be accurately known.
It is best practice to standardize your titrant before use.[13] Some titrants, like sodium
hydroxide, can react with atmospheric CO2, altering their concentration over time.[13][14]

o Parallax Error: Misreading the burette due to viewing the meniscus from an angle can lead to
inconsistent volume readings.[15][16] Always read the burette at eye level.[15]

o Air Bubbles in Burette: Air bubbles trapped in the burette tip will lead to an inaccurate
measurement of the dispensed titrant volume.[13]

Issue 3: Inconsistent Results Across Multiple Titrations

Q: I am performing replicate titrations, but my results are not reproducible. What are the likely
sources of this variability?

A: Lack of reproducibility often points to inconsistencies in technique or equipment:

o Non-standardized Titrant: If the titrant concentration changes between experiments (e.g.,
due to absorption of CO2), results will vary.[13][14]

e Inadequate Mixing: Failure to properly mix the solution after each addition of titrant can lead
to localized areas of color change and an inconsistent determination of the endpoint.[14][15]
Gentle swirling is recommended.[15]

o Temperature Fluctuations: Significant changes in temperature can affect the pH of the
solution and the performance of the indicator.[12][17]
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» Glassware Contamination: Using glassware that has not been properly cleaned can
introduce contaminants that may react with the analyte or titrant.[17]

Data Presentation

Table 1: C | Red pH Indi . :

Property Description Reference
Chemical Family Sulfonphthalein [1112]
Acidic pH Range 0.2-18 [2][6]
Acidic Color Change Red to Yellow [2][6]
Alkaline pH Range 7.2-8.8 [31[61[8]
Alkaline Color Change vellow to- Reddish- [113]1[8]
Purple/Violet
pKa (second transition) Approximately 8.0 - 8.5 [1]

Table 2: Preparation of Cresol Red Indicator Solution
(0.1 g/L)
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Step Reagent Amount Instructions Reference
Weigh
1 Cresol Red 0.1g [18][19]
accurately.
0.1 M Sodium

) Add to a 100 mL
2 Hydroxide 2.65 mL ) [19]
volumetric flask.
(NaOH)

Add to the flask
and warm gently

3 95% Ethanol 20 mL ) [19]
to dissolve the

Cresol Red.

Once dissolved,
o dilute to the 100
4 Distilled Water To mark ) [19]
mL mark with

distilled water.

Note: Alternative preparations exist. For example, dissolving 0.1g in 100 mL of 20% ethanol.
[18]

Experimental Protocols
Protocol 1: Preparation of Cresol Red Indicator Solution

This protocol details the steps to prepare a 0.1 g/L Cresol Red indicator solution suitable for
most acid-base titrations.

Materials:

Cresol Red powder (0.1 g)

0.1 M Sodium Hydroxide solution

95% Ethanol

Distilled Water

100 mL volumetric flask
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Weighing balance

Pipettes

Procedure:

Accurately weigh 0.1 g of Cresol Red powder.[19]

In a 100 mL volumetric flask, combine 2.65 mL of 0.1 M sodium hydroxide and 20 mL of 95%
ethanol.[19]

Add the weighed Cresol Red to the flask.
Gently warm and swirl the mixture until the Cresol Red is completely dissolved.[19]
Allow the solution to cool to room temperature.

Carefully add distilled water to the flask until the bottom of the meniscus reaches the 100 mL
calibration mark.

Stopper the flask and invert it several times to ensure a homogenous solution.

Protocol 2: Performing an Accurate Titration with Cresol
Red

Materials:

Calibrated 50 mL burette

Pipette (e.g., 25 mL) and pipette filler

Erlenmeyer flask

Analyte solution (the substance of unknown concentration)
Standardized titrant solution (the substance of known concentration)

Prepared Cresol Red indicator solution
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o White tile or paper (to see the color change clearly)
Procedure:

» Rinse the burette with a small amount of the titrant solution and then fill it, ensuring no air
bubbles are present in the tip.[13] Record the initial burette reading to two decimal places.
[15]

o Use a pipette to transfer a precise volume of the analyte solution into an Erlenmeyer flask.

e Add 2-3 drops of the Cresol Red indicator solution to the analyte in the flask. The solution
should turn yellow if it is acidic or neutral (below pH 7.2).

o Place the flask on a white tile under the burette to make the color change more visible.

e Begin adding the titrant from the burette to the flask while continuously swirling the flask to
ensure thorough mixing.[15]

» As the endpoint is approached, the solution will show a temporary color change (e.g., flashes
of pink/red) where the titrant enters the solution. At this point, add the titrant drop by drop.

e The endpoint is reached when the first permanent, faint reddish-purple color persists for at
least 30 seconds.

o Record the final burette reading to two decimal places. The volume of titrant used is the final
reading minus the initial reading.

o Repeat the titration at least two more times to ensure the results are consistent and
reproducible.[11]

Visualizations
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Titration Experimental Workflow

Prepare and Standardize Titrant Clean and Prepare Glassware (Burette, Pipette, Flask) Prepare Analyte Solution

T~ SN

Fill Burette with Titrant
Record Initial Volume

Pipette Analyte into Flask

l

Add Cresol Red Indicator

/

Perform Titration (Add Titrant to Analyte)

;

Observe Color Change (Yellow to Reddish-Purple)

;

Record Final Burette Volume

:

Calculate Analyte Concentration

:

Repeat for Reproducibility
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Troubleshooting Inaccurate Titration Results

Inaccurate or Inconsistent Results

Is the color change sharp and distinct?

Check for Systematic Errors Review Indicator Choice and Sample Matrix

Ensure titration's equivalence point matches
Are results reproducible? indicator's pH range (7.2-8.8).
Consider using a pH meter for colored/turbid samples.

Standardize Titrant and Check Calculations Refine Titration Technique

Ensure consistent swirling,
check for air bubbles in burette,
maintain constant temperature.

Standardize titrant before use.

Verify calculations and check for parallax error.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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